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Get Quote

For researchers, scientists, and drug development professionals, this in-depth technical guide

provides a comprehensive overview of the synthesis and purification of disodium
aurothiomalate. This document outlines a detailed experimental protocol based on established

methods and discusses modern analytical techniques for characterization and quality control.

Disodium aurothiomalate, a gold(I) thiolate complex, has been a subject of scientific interest

for its therapeutic properties. Its synthesis and purification are critical steps in ensuring the

quality and reproducibility of research outcomes. This guide presents a foundational method for

its preparation and purification, alongside contemporary analytical approaches for its

characterization.

Synthesis of Disodium Aurothiomalate
The synthesis of disodium aurothiomalate involves the reaction of a gold(I) source with

thiomalic acid in an aqueous medium. A well-documented method involves the use of gold(I)

iodide as the gold precursor.
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This protocol is adapted from a previously established method.

Materials:

Thiomalic acid

Sodium hydroxide

Gold(I) iodide

Ethanol

Methanol

Glycerine

Deionized water

Procedure:

Preparation of Sodium Thiomalate Solution: Dissolve 15 grams of pure thiomalic acid in a

solution of 12 grams of sodium hydroxide in water, adjusting the total volume to 200 cc.

Reaction with Gold(I) Iodide: In a separate vessel, suspend 32.4 grams of freshly prepared

gold(I) iodide in 200 cc of water. In the cold, mix the sodium thiomalate solution with the

gold(I) iodide suspension. The gold iodide will dissolve, leading to the formation of sodium

aurothiomalate and sodium iodide.

Initial Precipitation: Add 400 cc of ethyl alcohol to the reaction mixture. The disodium
aurothiomalate will precipitate as an oily liquid, while the sodium iodide remains in solution.

Purification by Reprecipitation:

Separate the oily precipitate and dissolve it in a minimal amount of water.

Precipitate the disodium aurothiomalate again by adding ethanol.

Final Precipitation and Isolation:
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Dissolve the precipitate from the previous step in the smallest possible quantity of water.

Add an equal volume of glycerine to this solution.

Add this mixture to an excess of methyl alcohol to precipitate the solid disodium
aurothiomalate.

Washing and Drying: Wash the solid precipitate with methyl alcohol and then dry it to obtain

the final product.

The resulting disodium aurothiomalate should be a white powder with a yellowish-green

tinge, which is hygroscopic and highly soluble in water.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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